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Introduction

Indium-115 (

115115

In) is a primordial nuclide with an extraordinarily long half-life, making it a subject of significant
interest in nuclear physics and related fields.[1][2] Its decay process offers a unique window
into the intricacies of the weak nuclear force and the structure of atomic nuclei. This technical
guide provides a comprehensive overview of the theoretical models describing the beta decay
of

115115

In, with a focus on the core principles, experimental verification, and the quantitative data that
underpins our current understanding. The primary decay mode of Indium-115 is a fourth-
forbidden non-unique beta decay to Tin-115 (

115115

Sn), a process that is highly suppressed and therefore sensitive to subtle nuclear structure
effects.[3][4]

The Decay Scheme of Indium-115
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The beta decay of

115115

In involves the transformation of a neutron into a proton, with the emission of an electron (3~
particle) and an antineutrino. The decay proceeds from the 9/2*+ ground state of

115115
In to the 1/2* ground state of
115115

Sn.[3][4] This transition involves a significant change in nuclear spin (AJ = 4) and a change in
parity (ATt = no), classifying it as a fourth-forbidden non-unique beta decay.[3] Such forbidden
decays are characterized by their extremely long half-lives and complex spectral shapes, which
are highly dependent on the intricate details of the nuclear wave functions.

Core Theoretical Models
The theoretical description of the
115115

In decay is primarily approached through microscopic nuclear models that aim to accurately
calculate the nuclear matrix elements (NMES) governing the transition rate. These NMEs are
sensitive to the detailed structure of the initial and final nuclear states.

Nuclear Shell Model (SM)

The Nuclear Shell Model is a cornerstone in the theoretical understanding of nuclear structure.
In the context of

115115

In decay, the shell model is used to calculate the wave functions of the parent (
115115

In) and daughter (

115115
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Sn) nuclei.[5] The model assumes that nucleons (protons and neutrons) move in a mean-field
potential generated by all other nucleons and occupy quantized energy levels, or shells. The
decay rate and spectral shape are then determined by the overlap of the initial and final state
wave functions, as encapsulated by the NMEs. For the

115115

In decay, shell-model calculations are performed using effective interactions within a defined
valence space.[5]

Microscopic Quasiparticle-Phonon Model (MQPM)

The Microscopic Quasiparticle-Phonon Model is another powerful theoretical framework used
to describe the nuclear states involved in the

115115

In decay.[3] This model describes the nucleus in terms of quasiparticles (representing the
nucleons) and phonons (representing collective vibrations of the nucleus). The wave functions
of the initial and final states are constructed as combinations of one- and three-quasiparticle
configurations.[3] The MQPM has been successfully applied to calculate the half-life and log ft
value for the fourth-forbidden non-unique beta decay of

115115
In.[3]

A key parameter in these theoretical models is the effective value of the axial-vector coupling
constant, gA. The decay's spectral shape is sensitive to the value of gA, and its potential
"quenching"” (reduction) in the nuclear medium is a topic of active research.[3][6] Experimental
measurements of the

115115

In beta spectrum provide crucial data to constrain the value of gA used in theoretical
calculations.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the decay of Indium-
115.
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Property Value Reference

Half-life (T1/2) 4.41 x 1014 years [21[71[8]

Q-value (Decay Energy) ~495.886 keV [7]

Decay Mode B~ [718]
115115

Parent Nuclide

In

115115

Daughter Nuclide [71[8]
Sn

Spin-Parity (Parent) 9/2+ [7]

Spin-Parity (Daughter) 1/2+ [3]

Natural Abundance of

115115 95.7% [2]

In

Experimental Protocols and Verification

The extremely low decay rate of

115115

In presents a significant experimental challenge. Modern experiments utilize highly sensitive
detectors in low-background environments to precisely measure the energy spectrum of the
emitted electrons.

Cryogenic Calorimetry

A leading experimental technique involves the use of cryogenic calorimeters.[1] These
detectors operate at temperatures close to absolute zero and can measure the tiny increase in
temperature caused by the energy deposited by a beta patrticle.[9]
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Experimental Workflow for Cryogenic Calorimetry:

Crystal Scintillator: A crystal containing Indium, such as Indium lodide (Inl) or Indium Oxide
(In203), is used as both the source of the decay and the detector.[6][9]

Cryogenic Temperatures: The crystal is cooled to milli-Kelvin temperatures in a cryostat to
minimize thermal noise.[9]

Sensitive Thermometers: Highly sensitive thermometers, such as transition-edge sensors
(TES), are coupled to the crystal to detect the minute temperature changes.[1]

Signal Readout: The temperature change is converted into an electrical signal, which is then
amplified and recorded. The amplitude of the signal is proportional to the energy of the beta
particle.

Data Analysis: The recorded energy spectrum is carefully analyzed to remove background
events and to extract the true shape of the

115115

In beta spectrum.[1] This experimental spectrum is then compared to theoretical predictions
from models like the shell model and MQPM.[1]

Projects like ACCESS (Array of Cryogenic Calorimeters to Evaluate Spectral Shapes) have

been instrumental in providing high-precision measurements of the

115115

In decay spectrum, allowing for stringent tests of theoretical models.[6][9]

Data Analysis Methods

Spectrum-Shape Method (SSM): This method involves a detailed comparison of the
experimentally measured beta spectrum shape with theoretical predictions.[10] By fitting the
theoretical shape to the data, parameters such as the effective gA can be constrained.[10]

Spectral Moment Method (SMM): The SMM analyzes the moments of the energy spectrum
(e.g., the average energy) to characterize its shape and normalization.[11] This provides a
different way to compare experimental data with theoretical calculations.[11]
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Visualizations

The following diagrams illustrate key aspects of the Indium-115 decay.
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Caption: The decay scheme of Indium-115 to Tin-115.

Theoretical Framework for 12°In Decay

Theoretical Models Key Inputs
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Caption: The relationship between theoretical models and predicted observables.
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Caption: A simplified experimental workflow for measuring the Indium-115 beta spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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